Cas no 5472-24-2 ([1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate)

• Product name: [1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate
• CAS No: 5472-24-2
• MF: C₁₉H₁₃NO₄
• MW: 319.31082
• CID: 381183
• PubChem ID: 231527

[1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate
• [4-(2-nitrophenyl)phenyl] benzoate
• [1,1'-biphenyl]-4-ol, 2'-nitro-, benzoate (ester)
• 2'-Nitrobiphenyl-4-yl benzoate
• 5472-24-2
• NSC-27928
• DTXSID00282768
• NSC27928

• Inchi： InChI=1S/C19H13NO4/c21-19(15-6-2-1-3-7-15)24-16-12-10-14(11-13-16)17-8-4-5-9-18(17)20(22)23/h1-13H
• InChI Key： AELFRLXFEWLBAQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C3=CC=CC=C3[N+](=O)[O-]

Computed Properties

• Exact Mass: 319.08449
• Monoisotopic Mass: 319.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44